Cas no 1355247-01-6 (N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine)

N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine structure
1355247-01-6 structure
Product Name:N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
CAS No:1355247-01-6
MF:C11H15BrFN
MW:260.145905733109
CID:2771395
PubChem ID:70699624
Update Time:2025-04-21

N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

    • N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine
    • 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene;
    • DTXSID80742739
    • BS-27142
    • MFCD21333086
    • 1355247-01-6
    • 1-Bromo-2-fluoro-3-(butylaminomethyl)benzene
    • CS-0212552
    • Inchi： 1S/C11H15BrFN/c1-2-3-7-14-8-9-5-4-6-10(12)11(9)13/h4-6,14H,2-3,7-8H2,1H3
    • InChI Key： YLMDQNXJXCJJES-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1F)CNCCCC

Computed Properties

  • Exact Mass: 259.03700
  • Monoisotopic Mass: 259.03719Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03000
  • LogP: 3.86880

N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Customs Data

  • HS CODE：2921499090
  • Customs Data：

    China Customs Code:

    2921499090

    Overview:

    2921499090 Other aromatic monoamines and derivatives and their salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921499090 other aromatic monoamines and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-[(3-bromo-2-fluorophenyl)methyl]butan-1-amine Pricemore >>

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